N-(4-(4-(pyridin-2-yl)piperazine-1-carbonyl)oxazol-2-yl)furan-2-carboxamide

• IUPAC Name: N-[4-(4-pyridin-2-ylpiperazine-1-carbonyl)-1,3-oxazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H17N5O4/c24-16(14-4-3-11-26-14)21-18-20-13(12-27-18)17(25)23-9-7-22(8-10-23)15-5-1-2-6-19-15/h1-6,11-12H,7-10H2,(H,20,21,24)
• InChI Key: HAJLWIAYNKUILJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)C3=COC(=N3)NC(=O)C4=CC=CO4
• Molecular Formula: C18H17N5O4
• Molecular Weight: 367.4 g/mol
• CAS No.: 1286719-35-4

Description

N-(4-(4-(pyridin-2-yl)piperazine-1-carbonyl)oxazol-2-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C18H17N5O4 and its molecular weight is 367.365. The purity is usually 95%.
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Scientific Research Applications

Pharmaceutical Research and Development

This compound has been involved in the exploration of novel therapeutic agents, focusing on its structural and functional properties that may contribute to its efficacy in treating certain conditions. For instance, derivatives of this chemical structure have been investigated for their potential as receptor antagonists and enzyme inhibitors, which could offer new pathways for the treatment of diseases. The scalability and facile synthesis of related compounds highlight their potential in pharmaceutical applications, demonstrating efficient processes for their production (Wei et al., 2016).

Antimicrobial and Antipsychotic Agents

Research has also been conducted on azole derivatives starting from furan-2-carbohydrazide, which shares a similar furan component with our compound of interest. These studies aim at developing antimicrobial and antipsychotic agents, indicating a broad interest in furan derivatives for therapeutic applications. Some of these compounds have shown activity against tested microorganisms, suggesting potential utility in addressing antimicrobial resistance (Başoğlu et al., 2013).

Anticancer Research

There's ongoing research into piperazine-2,6-dione derivatives, which relate closely to the structural features of N-(4-(4-(pyridin-2-yl)piperazine-1-carbonyl)oxazol-2-yl)furan-2-carboxamide. These derivatives have been synthesized and evaluated for their anticancer activity, offering insights into the potential anticancer properties of compounds within this chemical family (Kumar et al., 2013).

Mechanism of Action

Target of Action

Similar compounds have been evaluated for their anti-tubercular activity against mycobacterium tuberculosis h37ra , suggesting that this compound may also target the same organism.

Mode of Action

It is likely that the compound interacts with its targets in a way that inhibits their function, leading to the observed anti-tubercular activity .

Biochemical Pathways

Given its potential anti-tubercular activity, it may interfere with the metabolic pathways of mycobacterium tuberculosis h37ra .

Result of Action

Similar compounds have shown significant activity against mycobacterium tuberculosis h37ra , suggesting that this compound may have similar effects.